Cas no 1372924-05-4 (3-methylthieno3,2-bpyridine-6-carboxylic acid)

3-Methylthieno[3,2-b]pyridine-6-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused thienopyridine core. Its unique structure, featuring a methyl substituent at the 3-position and a carboxylic acid group at the 6-position, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits good stability and reactivity, enabling its use in cross-coupling reactions, amide formations, and other derivatizations. Its aromatic system and functional groups allow for further modifications, facilitating the development of bioactive molecules. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other therapeutic agents due to its rigid scaffold and synthetic versatility.
3-methylthieno3,2-bpyridine-6-carboxylic acid structure
1372924-05-4 structure
Product Name:3-methylthieno3,2-bpyridine-6-carboxylic acid
CAS No:1372924-05-4
MF:C9H7NO2S
MW:193.222380876541
CID:5169599
PubChem ID:75525030
Update Time:2025-06-10

3-methylthieno3,2-bpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Thieno[3,2-b]pyridine-6-carboxylic acid, 3-methyl-
    • 3-methylthieno3,2-bpyridine-6-carboxylic acid
    • Inchi: 1S/C9H7NO2S/c1-5-4-13-7-2-6(9(11)12)3-10-8(5)7/h2-4H,1H3,(H,11,12)
    • InChI Key: BHPJDSGYXUVATJ-UHFFFAOYSA-N
    • SMILES: C12C(C)=CSC1=CC(C(O)=O)=CN=2

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Additional information on 3-methylthieno3,2-bpyridine-6-carboxylic acid

Comprehensive Overview of 3-Methylthieno[3,2-b]pyridine-6-carboxylic Acid (CAS No. 1372924-05-4)

3-Methylthieno[3,2-b]pyridine-6-carboxylic acid (CAS No. 1372924-05-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a thienopyridine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its molecular framework combines a pyridine ring fused with a thiophene ring, which enhances its potential for diverse applications, including drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 3-methylthieno[3,2-b]pyridine-6-carboxylic acid has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its carboxylic acid functional group, which allows for further derivatization, making it a versatile building block for small-molecule drugs. The compound’s CAS No. 1372924-05-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

The synthesis of 3-methylthieno[3,2-b]pyridine-6-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Its purity and stability are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, addressing the growing need for high-purity intermediates in drug development pipelines.

From an industrial perspective, 3-methylthieno[3,2-b]pyridine-6-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, manufacturers are exploring eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently queried in search engines by professionals in the field.

Another area of interest is the compound’s potential role in cancer research. Preliminary studies suggest that thienopyridine derivatives may exhibit antitumor activity, though further validation is required. This has led to a spike in searches related to "thienopyridine anticancer properties" and "CAS 1372924-05-4 applications," highlighting the intersection of curiosity and scientific exploration.

In summary, 3-methylthieno[3,2-b]pyridine-6-carboxylic acid (CAS No. 1372924-05-4) is a promising compound with multifaceted applications. Its structural features, synthetic accessibility, and potential biological activities make it a subject of ongoing research. As the scientific community continues to uncover its capabilities, this compound is poised to play a pivotal role in advancing medicinal chemistry and material innovation.

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